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Compound of Interest

Compound Name: Nicotinamide

Cat. No.: B372718 Get Quote

Essential Safety and Handling Guide for
Nicotinamide
This guide provides crucial safety, handling, and disposal protocols for laboratory professionals

working with Nicotinamide (also known as Niacinamide). Adherence to these procedures is

vital for ensuring personal safety and regulatory compliance.

Hazard Identification
Nicotinamide is generally considered hazardous and requires careful handling. Key hazards

include:

Serious eye irritation[1][2][3][4].

Potential for combustible dust formation: Fine dust dispersed in the air in sufficient

concentrations can form an explosive mixture with an ignition source[1][3].

Skin and respiratory irritation: May cause skin irritation and respiratory irritation upon

exposure[4].

Personal Protective Equipment (PPE)
The selection of appropriate PPE is contingent on a risk assessment of the specific procedure.

The following table summarizes recommended PPE based on the level of risk.
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PPE Category
Low-Risk / Small
Volume

Moderate-Risk /
Dust Potential

High-Risk / Large
Volume or Aerosol
Generation

Hand Protection
Single-use nitrile

gloves.

Nitrile or other

chemical-resistant

gloves.

Double-gloving with

chemical-resistant

gloves (e.g., butyl

rubber, nitrile rubber)

is recommended[5].

Eye/Face Protection
Safety glasses with

side shields[3][5].

Chemical splash

goggles[1][6].

Face shield and

chemical splash

goggles[7].

Body Protection Laboratory coat[6]. Laboratory coat.

Chemical-resistant

apron or impervious

clothing over a lab

coat[3][7].

Respiratory Protection

Not generally required

with adequate

ventilation.

Recommended if dust

may be generated

(use a NIOSH/MSHA

or EN 149 approved

respirator, e.g., N95)

[1][3][7].

Required (e.g.,

Powered Air-Purifying

Respirator - PAPR)[7].

Quantitative Safety Data
This table summarizes key quantitative data for Nicotinamide.
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Property Value

Chemical Formula C6H6N2O

Melting Point 128 - 131 °C[3][8]

Flash Point > 150 °C / > 302 °F[1]

Autoignition Temperature 480 °C / 896 °F[1]

pH 6.0 - 7.5 (50 g/L solution)[3]

Oral Toxicity (LD50 Rat) 3,500 mg/kg[4]

Bioaccumulation Potential
Bioaccumulation is not expected (log Pow:

-0.38)[8].

Operational Plan: Step-by-Step Procedures
Handling and Storage Protocol

Engineering Controls: Always work in a well-ventilated area. For procedures that may

generate dust or aerosols, use a chemical fume hood or local exhaust ventilation[6][7].

Safety showers and eyewash stations should be readily accessible[1][3].

Preventing Dust Accumulation: Minimize dust generation and accumulation during

handling[1][3]. Use dry clean-up procedures like sweeping or shoveling; avoid using

compressed air which can disperse dust[3][5].

Avoiding Contact: Avoid all personal contact, including inhalation of dust and contact with

skin and eyes[1][5].

Hygienic Practices: Wash hands thoroughly before breaks and immediately after handling

the product[1][2][3]. Do not eat, drink, or smoke in areas where Nicotinamide is handled or

stored[3][9].

Storage Conditions: Store in original, tightly sealed containers in a dry, cool, and well-

ventilated place[2][8][9]. Keep away from heat, sources of ignition, and incompatible

materials such as strong oxidizing agents, strong acids, and strong bases[3][5].
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Emergency First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. If eye irritation persists, seek

medical attention[1][2][3].

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical

advice[1][3].

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If respiratory symptoms persist or if not breathing, seek medical attention[1][3].

Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Seek medical

attention if you feel unwell[1][3].

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Identification: Unused, expired, or waste pure Nicotinamide is to be treated as

chemical waste[10]. All materials that have come into direct contact with the chemical, such

as contaminated gloves, weighing papers, and pipette tips, must be segregated as solid

chemical waste[10].

Containerization: Collect all waste in a designated, compatible, and clearly labeled

hazardous waste container[5][10]. Ensure the container is kept securely closed when not in

use[10]. Do not mix Nicotinamide waste with other incompatible chemical wastes[10].

Prohibited Disposal: Do NOT dispose of Nicotinamide or its solutions down the drain or in

regular trash[2][5][10].

Final Disposal: All waste must be handled and disposed of in accordance with local, state,

and federal regulations[5]. Contact your institution's Environmental Health & Safety (EHS)

department to arrange for the collection and disposal of the hazardous waste[10].
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Caption: Workflow for the safe handling and disposal of Nicotinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b372718?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b372718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

